Cas no 1782417-56-4 (4-(Tert-Butyl)indoline)

• Product Name: 4-(Tert-Butyl)indoline
• CAS No: 1782417-56-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4816618
• Update Time: 2025-06-10

4-(Tert-Butyl)indoline Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)indoline
• 4-(Tert-Butyl)indoline

• Inchi： 1S/C12H17N/c1-12(2,3)10-5-4-6-11-9(10)7-8-13-11/h4-6,13H,7-8H2,1-3H3
• InChI Key： MQZPFJJIUUVDLC-UHFFFAOYSA-N
• SMILES： N1CCC2=C1C=CC=C2C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-(Tert-Butyl)indoline

4-(Tert-Butyl)indoline (CAS No. 1782417-56-4): A Comprehensive Overview

4-(Tert-Butyl)indoline (CAS No. 1782417-56-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including pharmaceutical development and advanced material synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(Tert-Butyl)indoline.

Chemical Properties

4-(Tert-Butyl)indoline is a derivative of indoline, a six-membered nitrogen-containing heterocycle fused to a benzene ring. The introduction of the tert-butyl group at the 4-position imparts unique physical and chemical properties to the molecule. The tert-butyl group is known for its steric bulk and electron-donating nature, which can significantly influence the reactivity and stability of the compound. The molecular formula of 4-(Tert-Butyl)indoline is C₁₂H₁₅N, with a molecular weight of 173.25 g/mol.

The compound is typically a colorless or pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point is around -30°C, and it has a boiling point of approximately 230°C at atmospheric pressure. The solubility and thermal properties of 4-(Tert-Butyl)indoline make it suitable for various synthetic transformations and material processing techniques.

Synthesis Methods

The synthesis of 4-(Tert-Butyl)indoline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butylamine with an appropriate ketone or aldehyde followed by cyclization to form the indoline ring. For example, the reaction of tert-butylamine with 3-buten-2-one in the presence of a suitable catalyst can yield 4-(Tert-Butyl)indoline.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods are particularly useful for introducing functional groups at specific positions on the indoline ring, thereby expanding the range of derivatives that can be synthesized from 4-(Tert-Butyl)indoline.

Biological Activities

4-(Tert-Butyl)indoline has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that compounds derived from indolines can exhibit a wide range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 4-(Tert-Butyl)indoline exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(Tert-Butyl)indoline-based compounds could be developed as potential therapeutic agents for inflammatory diseases.

Another area of interest is the potential use of 4-(Tert-Butyl)indoline-derived compounds in cancer therapy. A study published in Cancer Research reported that certain derivatives of indolines could selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. These results highlight the potential of 4-(Tert-Butyl)indoline-based compounds as novel anticancer agents.

Potential Applications strong> p > < p >The unique properties of4-(Tert-Butyl)indolinemake it an attractive candidate for various applications beyond pharmaceuticals. In materials science, indolines have been explored for their use in organic electronics due to their excellent charge transport properties and tunable optical characteristics. p > < p >One promising application is in the development of organic light-emitting diodes (OLEDs). Researchers have found that derivatives of4-(Tert-Butyl)indolinecan serve as efficient hole transport materials in OLED devices, leading to improved device performance and longer operational lifetimes. p > < p >Additionally,< strong >4-(Tert-Butyl)indolinehas shown potential in the field of photovoltaics. Studies have demonstrated that indoline-based materials can enhance the efficiency and stability of organic solar cells by improving charge separation and reducing recombination losses. p > < p >< strong >Conclusion p > < p >< strong >4-(Tert-Butyl)indoline(CAS No. 1782417-56-4) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for drug discovery and development, while its physical characteristics offer promising opportunities in advanced material synthesis. As research continues to uncover new derivatives and applications,< strong >4-(Tert-Butyl)indolineis likely to play an increasingly important role in various scientific and industrial fields. p > article > response >